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Compound of Interest

Compound Name: Magnesium lactate dihydrate

Cat. No.: B1143257 Get Quote

Introduction
Magnesium lactate dihydrate is a common form of magnesium supplement. Accurate

determination of its magnesium content is crucial for quality control in pharmaceutical and

nutraceutical industries. Complexometric titration with ethylenediaminetetraacetic acid (EDTA)

is a widely used and reliable analytical method for this purpose. This application note provides

a detailed protocol for the complexometric titration of magnesium lactate dihydrate.

The principle of this method is based on the reaction between magnesium ions (Mg²⁺) and

EDTA. In an alkaline medium (pH ≈ 10), EDTA forms a stable, water-soluble complex with

magnesium ions.[1][2] Eriochrome Black T is used as an indicator, which forms a wine-red

complex with magnesium ions.[1][2][3] During the titration, EDTA displaces the indicator from

the magnesium-indicator complex. At the endpoint, when all the magnesium ions are

complexed with EDTA, the indicator is released in its free form, causing a color change from

wine-red to blue.[1][2][3]

Experimental Protocol
1. Reagents and Solutions

0.05 M EDTA Solution: Dissolve 18.61 g of disodium EDTA dihydrate in deionized water and

dilute to 1000 mL in a volumetric flask.[4] Standardize this solution against a primary

standard zinc or magnesium solution.
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Ammonia Buffer Solution (pH 10): Dissolve 70 g of ammonium chloride (NH₄Cl) in 688 mL of

concentrated ammonia solution and dilute to 1000 mL with deionized water.[5] Alternatively,

a buffer can be prepared by dissolving 140.0 g of NH₄Cl in 650 mL of deionized water,

adding 1136 mL of concentrated ammonia, and diluting to 2000 mL.[2]

Eriochrome Black T Indicator: Dissolve 300 mg of Eriochrome Black T in a mixture of 25 mL

of propan-1-ol and 15 mL of triethanolamine. This solution is stable for about four weeks.[4]

Alternatively, a solid mixture can be prepared by grinding 100 mg of the indicator with 20 g of

analytical grade sodium chloride.[1]

Magnesium Lactate Dihydrate Sample

Deionized Water

2. Sample Preparation

Accurately weigh approximately 0.180 g of Magnesium Lactate Dihydrate.[6][7] Dissolve the

sample in deionized water and dilute it to 300 mL in a suitable flask.[6][7]

3. Titration Procedure

Pipette a 100 mL aliquot of the prepared sample solution into a 250 mL Erlenmeyer flask.

Add 2 mL of the pH 10 ammonia buffer solution to the flask.[1]

Add a small amount (a pinch or a few crystals) of the Eriochrome Black T indicator to the

solution.[1][2] The solution should turn a wine-red color.

Titrate the solution with the standardized 0.05 M EDTA solution.

The endpoint is reached when the color of the solution changes from wine-red to a distinct

blue.[1][4]

Record the volume of EDTA solution used.

Repeat the titration at least two more times for accuracy and precision.

4. Calculation of Magnesium Content
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The reaction between Mg²⁺ and EDTA is a 1:1 molar ratio.[1] The percentage of magnesium

lactate (C₆H₁₀MgO₆) in the sample can be calculated using the following formula:

% Magnesium Lactate = (V_EDTA × M_EDTA × MW_MgLactate) / (W_sample ×

(Aliquot_volume / Total_volume)) × 100

Where:

V_EDTA = Volume of EDTA solution used in liters

M_EDTA = Molarity of the EDTA solution

MW_MgLactate = Molecular weight of anhydrous magnesium lactate (202.45 g/mol )

W_sample = Weight of the magnesium lactate dihydrate sample in grams

Aliquot_volume = Volume of the sample solution taken for titration (100 mL)

Total_volume = Total volume of the prepared sample solution (300 mL)

It is noted that 1 mL of 0.1 M sodium edetate is equivalent to 20.25 mg of C₆H₁₀MgO₆.[6][7]

Data Presentation
The results of the titration can be summarized in the following table:

Sample
ID

Weight of
Sample
(g)

Volume of
EDTA
(mL) -
Trial 1

Volume of
EDTA
(mL) -
Trial 2

Volume of
EDTA
(mL) -
Trial 3

Average
Volume of
EDTA
(mL)

Calculate
d Purity
(%)

MgL-001 0.1805 17.75 17.80 17.78 17.78 99.85

MgL-002 0.1812 17.85 17.82 17.88 17.85 99.79

MgL-003 0.1798 17.70 17.75 17.72 17.72 99.91

Note: The data presented in this table are for illustrative purposes only and represent typical

results.
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Experimental Workflow

Sample Preparation:
Weigh ~0.180 g of

Magnesium Lactate Dihydrate

Dissolve in deionized water
and dilute to 300 mL

Take a 100 mL aliquot
of the sample solution

Add 2 mL of
pH 10 Ammonia Buffer

Add Eriochrome Black T
indicator (wine-red color)

Titrate with
0.05 M EDTA Solution

Endpoint:
Color changes from

wine-red to blue

Record volume of EDTA
and calculate results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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